Cas no 114364-57-7 (2-bromo-4,5-didodecoxybenzonitrile)
114364-57-7 structure
Product Name:2-bromo-4,5-didodecoxybenzonitrile
CAS No:114364-57-7
MF:C31H52BrNO2
MW:550.654088973999
CID:2612741
PubChem ID:71338244
Update Time:2025-04-21
2-bromo-4,5-didodecoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4,5-didodecoxybenzonitrile
- 114364-57-7
- DTXSID90765853
- 2-BROMO-4,5-BIS(DODECYLOXY)BENZONITRILE
-
- Inchi: 1S/C31H52BrNO2/c1-3-5-7-9-11-13-15-17-19-21-23-34-30-25-28(27-33)29(32)26-31(30)35-24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
- InChI Key: KHKCOSBPSGZBHD-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=CC(=C(C=1)OCCCCCCCCCCCC)OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 549.31814Da
- Monoisotopic Mass: 549.31814Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 35
- Rotatable Bond Count: 24
- Complexity: 505
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.4
- Topological Polar Surface Area: 42.3Ų
2-bromo-4,5-didodecoxybenzonitrile Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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